![molecular formula C19H22FN3O4S B2648724 N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide CAS No. 1251659-57-0](/img/structure/B2648724.png)
N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a novel compound that has gained attention in the scientific community due to its potential applications in medical research. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Scientific Research Applications
Quantum Chemical and Molecular Dynamics Simulation Studies
Piperidine derivatives, including those related to N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide, have been studied for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have been used to investigate adsorption behaviors and binding energies on metal surfaces (Kaya et al., 2016).
Anti-Cancer Activity
Fluoro-substituted benzopyran derivatives, which are structurally related to the compound , have shown anti-lung cancer activity. These compounds, including various pyrazole and pyrimidine derivatives, have been synthesized and tested against different human cancer cell lines (Hammam et al., 2005).
Analgesic Agents
Certain (indol-3-yl)alkylamides, including compounds with N-(pyridin-4-yl)acetamide structures and 4-fluorobenzyl moieties, have demonstrated promising analgesic properties. These compounds have shown potential as potent analgesic agents, comparable to reference drugs like flupirtine and ibuprofen (Fouchard et al., 2001).
Antiallergic Agents
N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides have been synthesized as novel antiallergic compounds. These include derivatives with 4-fluorobenzyl groups, which have shown significant potency in histamine release assays and IL-4 production tests, suggesting their potential use in antiallergic treatments (Menciu et al., 1999).
Antimicrobial Activity
Substituted 2-aminobenzothiazoles derivatives, including those with fluoro and piperidinyl groups, have been synthesized and evaluated for antimicrobial activity. These compounds have shown promising results against resistant bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA) (Anuse et al., 2019).
Mycobacterium Tuberculosis Inhibitors
Thiazole-aminopiperidine hybrid analogues have been designed as inhibitors of Mycobacterium tuberculosis GyrB. Some compounds, including those with 4-fluorobenzyl groups, have shown activity against both Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, indicating their potential as antituberculosis agents (Jeankumar et al., 2013).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O4S/c20-16-6-4-15(5-7-16)12-21-18(24)14-22-13-17(8-9-19(22)25)28(26,27)23-10-2-1-3-11-23/h4-9,13H,1-3,10-12,14H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHLUMYVXEJUQLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.